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Compound of Interest

Compound Name: 3-Benzoylpyridine

Cat. No.: B1664120

For immediate release

This document provides essential guidance on the proper disposal procedures for 3-
Benzoylpyridine, ensuring the safety of laboratory personnel and compliance with
environmental regulations. Researchers, scientists, and drug development professionals
should adhere to these protocols to minimize risks associated with the handling and disposal of
this chemical.

Immediate Safety and Handling Precautions

Before handling 3-Benzoylpyridine, it is crucial to be aware of its potential hazards. The
compound may cause irritation to the skin, eyes, and respiratory tract. In the event of a fire, it
may generate irritating and highly toxic gases. Therefore, appropriate personal protective
equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be
worn at all times. All handling of 3-Benzoylpyridine should be conducted in a well-ventilated
area, preferably within a chemical fume hood.

Quantitative Data Summary

For easy reference, the key physical and chemical properties of 3-Benzoylpyridine are
summarized in the table below.
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Property Value

CAS Number 5424-19-1
Molecular Formula C12H9NO
Molar Mass 183.21 g/mol
Form Solid
Storage Temperature Below +30°C

Step-by-Step Disposal Procedure

The primary route for the disposal of 3-Benzoylpyridine is through an approved hazardous
waste disposal service.[1][2] Adherence to national and local regulations is mandatory for all
chemical waste disposal.[2]

Step 1: Waste Collection and Segregation

e Pure Compound and Grossly Contaminated Materials: Collect unused 3-Benzoylpyridine
and any materials heavily contaminated with it (e.g., spatulas, weighing boats) in a
designated, properly labeled hazardous waste container. For solid residues of relatively
unreactive organic reagents like 3-Benzoylpyridine, a designated solid waste container
(often referred to as "Container C" in some disposal schemes) should be used.[3]

o Sharps: Any sharp objects contaminated with 3-Benzoylpyridine must be placed in a
designated sharps container for chemical waste.

o Empty Containers: Empty containers that held 3-Benzoylpyridine should be treated as
hazardous waste unless triple-rinsed with a suitable solvent. The rinsate from this cleaning
process must be collected as hazardous chemical waste.

Step 2: Container Labeling
All waste containers must be clearly and accurately labeled. The label should include:

e The words "Hazardous Waste"
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The full chemical name: "3-Benzoylpyridine"

The concentration and quantity of the waste

The date of waste generation

The name and contact information of the generating laboratory or principal investigator
Step 3: Storage of Waste

Store the sealed hazardous waste container in a designated satellite accumulation area within
the laboratory. This area should be secure, well-ventilated, and away from incompatible
materials.

Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Do not attempt to dispose of 3-Benzoylpyridine
down the drain or in regular trash.

Experimental Workflow: Disposal of 3-
Benzoylpyridine
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Caption: Workflow for the safe disposal of 3-Benzoylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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